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Compound of Interest

Compound Name: Sevabertinib

Cat. No.: B15611537 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sevabertinib. Given the potent nature of this active

pharmaceutical ingredient (API), a rigorous adherence to safety protocols is paramount to

ensure personnel safety and prevent contamination. This guide offers procedural, step-by-step

guidance on the selection and use of Personal Protective Equipment (PPE), as well as

operational and disposal plans.

While a Safety Data Sheet (SDS) for research-grade Sevabertinib may indicate it is not

classified as hazardous under the Globally Harmonized System (GHS), the prescribing

information for the FDA-approved drug containing Sevabertinib, HYRNUO®, highlights

significant health risks. These include, but are not limited to, diarrhea, hepatotoxicity, interstitial

lung disease/pneumonitis, ocular toxicity, pancreatic enzyme elevation, and embryo-fetal

toxicity. Therefore, it is imperative to treat Sevabertinib as a potent and hazardous compound

in a laboratory setting.

Core Principles for Handling Potent Compounds
The handling of potent pharmaceutical compounds like Sevabertinib is governed by the

principle of minimizing exposure. This is achieved through a combination of engineering

controls, administrative controls, and personal protective equipment.
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Engineering Controls: These are the first line of defense and include the use of containment

systems such as chemical fume hoods, biological safety cabinets, or glove box isolators. All

procedures that may generate dust or aerosols of Sevabertinib must be performed within

these controlled environments.

Administrative Controls: These include establishing written standard operating procedures

(SOPs), providing comprehensive training to all personnel handling the compound, and

restricting access to areas where Sevabertinib is handled.

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the hazardous substance. The selection of appropriate PPE is critical and must be based on

a thorough risk assessment of the specific procedures being performed.

Recommended Personal Protective Equipment
(PPE) for Handling Sevabertinib
The following table summarizes the recommended PPE for various laboratory activities

involving Sevabertinib. This guidance is based on a conservative approach to risk, treating

Sevabertinib as a potent compound.
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Activity Minimum PPE Requirements
Enhanced Precautions (for

higher risk procedures)

Weighing and Aliquoting

(Solid)

- Disposable Gown/Lab Coat-

Double Nitrile Gloves- Safety

Glasses with Side Shields-

N95 Respirator

- Use of a ventilated balance

enclosure or powder

containment hood.- Disposable

sleeves.- Face shield in

addition to safety glasses.

Preparing Solutions

(Dissolving)

- Disposable Gown/Lab Coat-

Double Nitrile Gloves- Safety

Glasses with Side Shields-

Chemical-resistant Apron

- Work within a certified

chemical fume hood.-

Disposable sleeves.- Face

shield.

Cell Culture and In Vitro

Assays

- Disposable Gown/Lab Coat-

Nitrile Gloves- Safety Glasses

- Work within a biological

safety cabinet.- Change gloves

immediately if contaminated.

Animal Dosing and Handling

- Disposable Gown/Lab Coat-

Double Nitrile Gloves- Safety

Glasses with Side Shields-

N95 Respirator

- Use of a ventilated animal

changing station.- Disposable

sleeves.- Face shield.

Waste Disposal

- Disposable Gown/Lab Coat-

Heavy-duty Nitrile Gloves-

Safety Goggles

- Handling of sharps should be

done with appropriate tools to

avoid punctures.

Experimental Protocols: Donning and Doffing of
PPE
Proper technique in putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning Sequence:

Gown: Select the correct size and fasten securely.

Respirator: If required, perform a seal check.
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Goggles/Face Shield: Adjust for a secure fit.

Gloves: Put on the first pair of gloves, extending them over the gown's cuffs. Put on the

second pair of gloves over the first.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves, turning them inside out.

Gown and Inner Gloves: Remove the gown by rolling it down and away from the body,

turning it inside out. As the gown is removed, peel off the inner gloves at the same time, such

that the gloves end up inside the rolled-up gown.

Goggles/Face Shield: Remove from the back of the head.

Respirator: Remove from the back of the head.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan
All disposable PPE and other materials contaminated with Sevabertinib are considered

hazardous waste.

Solid Waste: All contaminated solid waste (gloves, gowns, pipette tips, etc.) must be placed

in a designated, sealed hazardous waste container.

Liquid Waste: Aqueous waste containing Sevabertinib should be collected in a clearly

labeled, sealed hazardous waste container.

Sharps: Needles, syringes, and other sharps must be disposed of in a designated sharps

container.

Decontamination: All work surfaces and equipment must be decontaminated after handling

Sevabertinib. A validated cleaning procedure should be in place.

Logical Workflow for PPE Selection
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The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling Sevabertinib.

Risk Assessment

PPE & Engineering Control Selection

Final Checks
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- Preparing solution?
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Caption: Workflow for Sevabertinib Handling and PPE Selection.

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Personal Protective Equipment for Handling Sevabertinib]. BenchChem, [2025]. [Online
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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